1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone

• IUPAC Name: 1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone
• InChI: InChI=1S/C24H27N5O/c1-2-17-7-5-8-19-18(16-25-23(17)19)15-22(30)28-11-6-12-29(14-13-28)24-26-20-9-3-4-10-21(20)27-24/h3-5,7-10,16,25H,2,6,11-15H2,1H3,(H,26,27)
• InChI Key: KBCYVCRPFQNBGT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CN2)CC(=O)N3CCCN(CC3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C24H27N5O
• Molecular Weight: 401.5 g/mol

Description

1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone is not fully understood. However, it is believed to act on various cellular pathways, including the PI3K/Akt/mTOR pathway and the MAPK/ERK pathway.
Biochemical and Physiological Effects:
1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce cell cycle arrest in cancer cells. It has also been found to have neuroprotective effects and may have potential as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone in lab experiments is its potential as a therapeutic agent. However, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone. One area of interest is the development of more specific and potent analogs of this compound. Another area of interest is the further study of its mechanism of action and potential therapeutic uses. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone involves several steps. The first step is the synthesis of 1,4-diazepane, which is then reacted with benzimidazole to form the intermediate compound. This intermediate is then reacted with 7-ethyl-1H-indole-3-carboxaldehyde to form the final product.

Scientific Research Applications

1-[4-(1H-benzimidazol-2-yl)-1,4-diazepan-1-yl]-2-(7-ethyl-1H-indol-3-yl)ethanone has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential use as a therapeutic agent for the treatment of various diseases, such as cancer and neurological disorders.